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Introduction
M510F01 is the primary hydroxylated metabolite of boscalid, a broad-spectrum succinate

dehydrogenase inhibitor (SDHI) fungicide used extensively in agriculture. Due to its potential to

co-occur with the parent compound in various environmental compartments, the environmental

risk assessment of boscalid often considers the combined residues of both boscalid and

M510F01.[1] Understanding the environmental fate and toxicological profile of M510F01 is

therefore crucial for a comprehensive assessment of the ecological risks associated with

boscalid use.

These application notes provide a summary of the practical applications of M510F01 in

environmental risk assessment, including its toxicological data, the signaling pathway it affects,

and detailed protocols for its detection and analysis in environmental matrices. M510F01 is

classified as toxic to aquatic life with long-lasting effects.[2]

Data Presentation: Ecotoxicological Profile of
M510F01
While comprehensive ecotoxicological data for M510F01 is not as extensive as for its parent

compound, boscalid, the following table summarizes available toxicological endpoints. It is
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important to note that for regulatory purposes, the risk assessment often relies on the toxicity

data of the parent compound, boscalid, as a conservative approach.

Species Endpoint Value Reference

Rattus norvegicus

(Rat)
Acute Oral LD50 > 5000 mg/kg bw [2]

Rattus norvegicus

(Rat)
Acute Dermal LD50 > 2000 mg/kg bw [2]

Rattus norvegicus

(Rat)

Acute Inhalation LC50

(4h)
> 5.4 mg/L [2]

Aquatic Organisms Chronic Toxicity

Toxic to aquatic life

with long lasting

effects

[2]

Note: Specific LC50 (lethal concentration for 50% of a population) and NOEC (no-observed-

effect concentration) values for various aquatic and terrestrial organisms for M510F01 are not

readily available in the public domain. Risk assessments often refer to the comprehensive

dataset of the parent compound, boscalid.[3]

Signaling Pathway: Inhibition of Succinate
Dehydrogenase
The primary mechanism of toxicity for boscalid and its metabolite M510F01 is the inhibition of

the enzyme succinate dehydrogenase (SDH), also known as Complex II, in the mitochondrial

electron transport chain. This inhibition disrupts cellular respiration and energy production. The

following diagram illustrates the succinate dehydrogenase inhibition adverse outcome pathway

(AOP).
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M510F01 Exposure

Inhibition of
Succinate Dehydrogenase (Complex II)
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Oxidative Stress
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Adverse Organismal Effects
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 Leads to
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Water Sample Collection

Filtration (0.45 µm)

Acidification (pH 2-3)

SPE Cartridge Conditioning

Sample Loading

Cartridge Washing

Cartridge Drying

Analyte Elution

Evaporation to Dryness

Reconstitution

Filtration (0.22 µm)

LC-MS/MS Analysis
 

Soil/Sediment Sample Homogenization

Solvent Extraction
(Acetonitrile)

Phase Separation
(Salting out)

Centrifugation

Dispersive SPE
Clean-up

Centrifugation

Evaporation

Reconstitution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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